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Compound of Interest

Compound Name: Trilaurin-d15

Cat. No.: B15143085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and common applications of Trilaurin-d15, a deuterated stable isotope of Trilaurin. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development and related fields who utilize stable isotope-labeled

compounds for quantitative analysis.

Core Chemical Properties
Trilaurin-d15, also known as Glyceryl tridodecanoate-d15, is a saturated triglyceride where 15

hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based quantification of its non-labeled counterpart,

Trilaurin.[1]

Quantitative Data Summary
The key chemical and physical properties of Trilaurin-d15 are summarized in the table below

for easy reference and comparison.
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Property Value Reference

Molecular Formula C₃₉H₅₉D₁₅O₆ [1][2]

Molecular Weight 654.09 g/mol [2]

CAS Number 1219805-25-0 [1][2]

Appearance White to off-white solid [2]

Purity
Typically ≥99% deuterated

forms (d₁-d₁₅)
[1]

Solubility
Slightly soluble in chloroform

(0.1-1 mg/ml)
[1]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[2]

Chemical Structure
Trilaurin-d15 consists of a glycerol backbone esterified with three lauric acid-d5 chains. The

deuterium atoms are typically located on the terminal methyl and adjacent methylene groups of

each lauric acid chain.

Structural Representations
Identifier String

SMILES

[2H]C([2H])([2H])C([2H])

([2H])CCCCCCCCCC(OCC(OC(CCCCCCCCC

C([2H])([2H])C([2H])([2H])

[2H])=O)COC(CCCCCCCCCC([2H])

([2H])C([2H])([2H])[2H])=O)=O

InChI

InChI=1S/C39H74O6/c1-4-7-10-13-16-19-22-

25-28-31-37(40)43-34-36(45-39(42)33-30-27-

24-21-18-15-12-9-6-3)35-44-38(41)32-29-26-23-

20-17-14-11-8-5-2/h36H,4-35H2,1-

3H3/i1D3,2D3,3D3,4D2,5D2,6D2
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Structural Diagram
Caption: Chemical structure of Trilaurin-d15.

Experimental Protocols
Trilaurin-d15 is primarily used as an internal standard in quantitative mass spectrometry for

the analysis of Trilaurin in various biological and non-biological matrices. Below are detailed

methodologies for its application in LC-MS and GC-MS.

Quantification of Trilaurin using LC-MS/MS
This protocol outlines a general procedure for the quantification of trilaurin in a biological matrix

(e.g., plasma) using Trilaurin-d15 as an internal standard.

Methodology:

Preparation of Standards:

Prepare a stock solution of Trilaurin (analyte) and Trilaurin-d15 (internal standard) in a

suitable organic solvent (e.g., methanol or chloroform) at a concentration of 1 mg/mL.

Prepare a series of calibration standards by spiking known amounts of the Trilaurin stock

solution into the biological matrix.

Prepare a working solution of Trilaurin-d15 at a fixed concentration.

Sample Preparation:

To an aliquot of the sample (e.g., 100 µL of plasma), add the Trilaurin-d15 working

solution.

Perform a lipid extraction using a suitable method, such as a liquid-liquid extraction with a

mixture of chloroform and methanol or a solid-phase extraction (SPE).

Evaporate the organic solvent under a stream of nitrogen and reconstitute the residue in a

solvent compatible with the LC mobile phase.

LC-MS/MS Analysis:
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Liquid Chromatography (LC):

Use a C18 reversed-phase column.

Employ a gradient elution with a mobile phase consisting of an aqueous component

(e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or

methanol with 0.1% formic acid).

Mass Spectrometry (MS):

Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

Use Multiple Reaction Monitoring (MRM) for detection and quantification.

Monitor the precursor-to-product ion transitions for both Trilaurin and Trilaurin-d15.

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard for each sample and

standard.

Construct a calibration curve by plotting the peak area ratios against the corresponding

concentrations of the calibration standards.

Determine the concentration of Trilaurin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow Diagram:

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample Spike with
Trilaurin-d15 Lipid Extraction Reconstitute LC Separation MS/MS Detection

(MRM)
Calculate Peak

Area Ratios
Construct

Calibration Curve
Quantify
Trilaurin

Click to download full resolution via product page

Caption: LC-MS/MS workflow for Trilaurin quantification.
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Role in Understanding Triglyceride Metabolism
While Trilaurin-d15 is not directly involved in signaling pathways, as a tracer for its non-labeled

counterpart, it is an invaluable tool for studying triglyceride metabolism. By tracking the fate of

labeled trilaurin, researchers can investigate processes such as digestion, absorption,

transport, storage, and breakdown of triglycerides.

Triglyceride Metabolism Overview
Triglycerides are the main constituents of body fat in humans and other animals, as well as

vegetable fat. They are synthesized from glycerol and fatty acids. The metabolism of

triglycerides involves several key steps:

Lipolysis: The breakdown of triglycerides into glycerol and free fatty acids.

Beta-oxidation: The process by which fatty acids are broken down to produce energy.

Lipogenesis: The synthesis of fatty acids and their subsequent esterification to glycerol to

form triglycerides.

Simplified Triglyceride Metabolism Pathway:
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Caption: Simplified overview of triglyceride metabolism.
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By using Trilaurin-d15 as a tracer, researchers can quantitatively follow the flux of trilaurin

through these metabolic pathways, providing critical insights into lipid homeostasis and the

pathophysiology of metabolic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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